Cas no 113619-02-6 (diethyl 2-(1,3,5-trimethylpyrazol-4-yl)propanedioate)

• Product Name: diethyl 2-(1,3,5-trimethylpyrazol-4-yl)propanedioate
• CAS No: 113619-02-6
• MF: C₁₃H₂₀N₂O₄
• MW: 268.308903694153
• CID: 2611242
• PubChem ID: 69498380
• Update Time: 2025-04-21

diethyl 2-(1,3,5-trimethylpyrazol-4-yl)propanedioate Chemical and Physical Properties

Names and Identifiers

• diethyl 2-(1,3,5-trimethylpyrazol-4-yl)propanedioate
• SCHEMBL5586517
• Diethyl (1,3,5-trimethyl-1H-pyrazol-4-yl)propanedioate
• 113619-02-6
• DTXSID70740663

• Inchi： 1S/C13H20N2O4/c1-6-18-12(16)11(13(17)19-7-2)10-8(3)14-15(5)9(10)4/h11H,6-7H2,1-5H3
• InChI Key： YVBYIXXXHBPOFG-UHFFFAOYSA-N
• SMILES： O(CC)C(C(C(=O)OCC)C1C(C)=NN(C)C=1C)=O

Computed Properties

• Exact Mass: 268.14230712Da
• Monoisotopic Mass: 268.14230712Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 70.4Ų